Cas no 7646-66-4 (1-benzoylaziridine)

1-benzoylaziridine Properties

Names and Identifiers

• 1-benzoylaziridine
• aziridin-1-yl(phenyl)methanone
• Methanone,1-aziridinylphenyl-
• (benzoyl)aziridine
• 1 -(benzoyl)aziridine
• 1-Benzoyl-aziridin
• 1-benzoyl-aziridine
• 1-Benzoylethylenimine
• aziridin-1-yl-phenylmethanone
• AZIRIDINE, 1-BENZOYL-
• Benzoylethylenimide
• EINECS 231-586-8
• N-Benzoylaziridine
• N-Benzoylethylenimine
• NSC-3374
• NS00037793
• 7646-66-4
• AKOS006240810
• benzoylaziridine
• SCHEMBL252026
• AI3-50744
• BRN 0116575
• 1-(benzoyl)aziridine
• NSC219873
• WLN: T3NTJ AVR
• NSC-219873
• NSC 219873
• ARY8E9KP69
• NSC 3374
• NSC3374
• DTXSID10227261
• HGBCPYMIZWPKMI-UHFFFAOYSA-N
• +Expand

• InChIKey： HGBCPYMIZWPKMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c11-9(10-6-7-10)8-4-2-1-3-5-8/h1-5H,6-7H2
• SMILES： C1CN1C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 147.06847
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068413911g/mol
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• PSA: 20.08